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Compound of Interest

Compound Name: 3-Carene

Cat. No.: B045970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Carene (3,7,7-trimethylbicyclo[4.1.0]hept-3-ene) is a bicyclic monoterpene naturally occurring

in a variety of plants, notably in pine species, where it can be a major constituent of turpentine.

[1] Its characteristic sweet, pungent, and woody aroma has led to its use in the fragrance and

flavor industries. Beyond its sensory attributes, 3-Carene has garnered significant interest in

the scientific and pharmaceutical communities for its potential therapeutic properties, including

anti-inflammatory, antimicrobial, and bone-health-promoting activities. This technical guide

provides a comprehensive overview of the physicochemical properties of 3-Carene, detailed

experimental protocols for their determination, and visual representations of relevant biological

pathways and experimental workflows.

Chemical Identification and Structure
3-Carene is a chiral molecule and can exist as two enantiomers, (+)-3-Carene and (-)-3-
Carene. The information presented in this guide pertains to the racemic mixture unless

otherwise specified.
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Identifier Value

IUPAC Name 3,7,7-trimethylbicyclo[4.1.0]hept-3-ene

CAS Number 13466-78-9

Molecular Formula C₁₀H₁₆

Molecular Weight 136.23 g/mol [2]

SMILES CC1=CCC2C(C1)C2(C)C

InChI
InChI=1S/C10H16/c1-7-4-5-8-9(6-

7)10(8,2)3/h4,8-9H,5-6H2,1-3H3

InChIKey BQOFWKZOCNGFEC-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of 3-Carene are crucial for its handling, formulation, and

understanding its biological activity. These properties are summarized in the tables below.

Physical Properties
Property Value Reference

Appearance Colorless to pale yellow liquid [2]

Odor Sweet, pungent, turpentine-like [2]

Boiling Point 170-172 °C at 760 mmHg [1]

168-169 °C at 705 mmHg

Melting Point < -20 °C

Density 0.864 g/mL at 20 °C

0.857 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.472 - 1.474

Vapor Pressure 2.1 mmHg at 25 °C

Optical Rotation ([α]²⁰/D) +15° (neat) for (+)-3-Carene
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Chemical Properties
Property Value Reference

Solubility

Insoluble in water; Soluble in

ethanol, ether, and other

organic solvents

[2]

logP (Octanol-Water Partition

Coefficient)
4.37 (experimental) [2]

Flammability Flammable [1]

Stability
Stable under normal

conditions. Air sensitive.

Experimental Protocols
This section provides detailed methodologies for the determination of key physicochemical

properties of 3-Carene.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Compositional Analysis
Objective: To determine the purity of a 3-Carene sample and identify any impurities.

Methodology:

Sample Preparation: Dilute the 3-Carene sample in a suitable solvent (e.g., methanol or

hexane) to a concentration of approximately 1 µL/mL.[3]

Instrumentation: An Agilent 6890 series gas chromatograph coupled to a mass spectrometer

detector (or equivalent).[3]

GC Conditions:

Column: HP-5MS capillary column (30 m x 0.25 mm i.d. x 0.25 µm film thickness).[3]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at

a rate of 3 °C/min to 240 °C and hold for 5 minutes.[3]

Injection Volume: 1 µL with a split ratio of 1:25.[3]

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 40-400.

Solvent Delay: 2 minutes.[3]

Data Analysis: Identify 3-Carene and any impurities by comparing their mass spectra with

reference spectra in the NIST library and by comparing their retention indices with literature

values. Quantify the purity by calculating the peak area percentage.

Determination of Boiling Point
Objective: To experimentally determine the boiling point of 3-Carene.

Methodology (Thiele Tube Method):

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band, and a

heat source (Bunsen burner or oil bath).

Procedure: a. Fill a small test tube with 0.5 mL of 3-Carene. b. Place a capillary tube, with

the sealed end up, inside the test tube containing the sample. c. Attach the test tube to a

thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. d.

Place the assembly in a Thiele tube containing heating oil. e. Gently heat the side arm of the

Thiele tube. f. Observe a steady stream of bubbles emerging from the open end of the

capillary tube. g. Remove the heat and allow the apparatus to cool slowly. h. The boiling

point is the temperature at which the liquid just begins to enter the capillary tube.[4]

Measurement of Refractive Index
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Objective: To measure the refractive index of a 3-Carene sample.

Methodology (Abbe Refractometer):

Apparatus: Abbe refractometer with a sodium lamp (D-line, 589 nm) as the light source, and

a temperature-controlled water bath.

Procedure: a. Calibrate the refractometer using a standard of known refractive index (e.g.,

distilled water). b. Ensure the prism surface is clean and dry. c. Apply a few drops of the 3-
Carene sample onto the prism. d. Close the prism and allow the sample to equilibrate to the

desired temperature (typically 20 °C). e. Adjust the instrument to bring the dividing line

between the light and dark fields into sharp focus at the crosshairs. f. Read the refractive

index value from the scale.[5]

Shake-Flask Method for logP Determination
Objective: To experimentally determine the octanol-water partition coefficient (logP) of 3-
Carene.

Methodology:

Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by

shaking them together for 24 hours and then allowing the phases to separate. Use a buffer

(e.g., phosphate buffer, pH 7.4) for the aqueous phase if determining logD for ionizable

compounds.[6][7]

Procedure: a. Accurately weigh a small amount of 3-Carene and dissolve it in a known

volume of either the pre-saturated n-octanol or water. b. Add a known volume of the other

pre-saturated phase to a flask. c. Shake the flask vigorously for a set period (e.g., 1 hour) to

allow for partitioning of the 3-Carene between the two phases. d. Allow the phases to

separate completely. Centrifugation can be used to expedite this process.

Analysis: a. Carefully separate the two phases. b. Determine the concentration of 3-Carene
in each phase using a suitable analytical technique (e.g., GC-MS or UV-Vis spectroscopy).

Calculation: Calculate the partition coefficient (P) as the ratio of the concentration of 3-
Carene in the n-octanol phase to its concentration in the aqueous phase. The logP is the
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base-10 logarithm of P.[8]

Biological Activity and Signaling Pathways
3-Carene exhibits a range of biological activities, with its anti-inflammatory and antimicrobial

properties being of particular interest.

Anti-inflammatory Activity
Terpenes, including 3-Carene, are known to exert anti-inflammatory effects primarily through

the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[9][10][11] NF-κB is a

key transcription factor that regulates the expression of pro-inflammatory cytokines,

chemokines, and adhesion molecules. The mitogen-activated protein kinase (MAPK) pathway

is another critical signaling cascade involved in inflammation that can be modulated by

terpenes.[9][10]
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Caption: Putative anti-inflammatory signaling pathway of 3-Carene.

Antimicrobial Activity
3-Carene has demonstrated antimicrobial activity against various bacteria. Its mechanism of

action involves the disruption of the bacterial cell membrane integrity. This leads to increased

permeability, leakage of intracellular components such as ions and proteins, and ultimately, cell

death.
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Caption: Proposed antimicrobial mechanism of 3-Carene.

Experimental Workflows
Extraction of 3-Carene from Turpentine Oil
This workflow outlines a general procedure for the isolation of 3-Carene from turpentine oil,

which is a complex mixture of terpenes.
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Caption: Workflow for the extraction of 3-Carene from turpentine.
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Conclusion
This technical guide provides a detailed summary of the physicochemical properties of 3-
Carene, offering valuable data for researchers and professionals in drug development and

related fields. The outlined experimental protocols serve as a practical resource for the analysis

and characterization of this promising natural compound. Furthermore, the visualization of its

putative biological pathways and experimental workflows aims to facilitate a deeper

understanding of its mechanism of action and practical application. As research into the

therapeutic potential of 3-Carene continues, a thorough understanding of its fundamental

properties will be indispensable for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of 3-Carene: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045970#what-are-the-physicochemical-properties-of-
3-carene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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